6-Benzoxazoleacetic acid, 2-phenyl-, ethyl ester

• CAS No.: 51234-52-7
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol
• IUPAC Name: ethyl 2-(2-phenyl-1,3-benzoxazol-6-yl)acetate
• InChI: InChI=1S/C17H15NO3/c1-2-20-16(19)11-12-8-9-14-15(10-12)21-17(18-14)13-6-4-3-5-7-13/h3-10H,2,11H2,1H3
• InChI Key: NYRJACZZPCHARO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC2=C(C=C1)N=C(O2)C3=CC=CC=C3

Description

6-Benzoxazoleacetic acid, 2-phenyl-, ethyl ester is a useful research compound. Its molecular formula is C17H15NO3 and its molecular weight is 281.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-phenyl-6-benzoxazolylacetic acid (20 gm) in ethanol (200 ml) was heated under reflux for 6 hr., during which time dry hydrogen chloride gas was passed through the solution. The residual oil on evaporation of the solution was extracted with ether and this solution was evaporated to dryness. The solid formed was recrystallised from toluene/petroleum ether to yield white crystals of ethyl-2-phenyl-6-benzoxazolylacetate, m.p. 76°C.